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Compound of Interest

Compound Name: GAT564

Cat. No.: B12404925

A detailed analysis of the preclinical evidence supporting the enhanced anti-tumor activity of
GAT564 in combination with venetoclax for the treatment of Mantle Cell Lymphoma (MCL).

The combination of GAT564, a potent and selective inhibitor of protein arginine
methyltransferase 5 (PRMT5), with the BCL-2 inhibitor venetoclax has demonstrated significant
synergistic cytotoxicity in preclinical models of Mantle Cell Lymphoma (MCL). This guide
provides a comprehensive overview of the experimental data supporting this synergy, details
the underlying mechanism of action, and outlines the experimental protocols used in these
pivotal studies.

Mechanism of Synergy

GAT564 works by inhibiting PRMT5, an enzyme involved in various cellular processes,
including the regulation of gene expression. In MCL, the inhibition of PRMT5 by GAT564 leads
to a decrease in the expression of the anti-apoptotic protein Mcl-1. Mcl-1 is a known resistance
factor for venetoclax, a BCL-2 inhibitor that induces apoptosis in cancer cells. By suppressing
Mcl-1, GAT564 effectively sensitizes MCL cells to venetoclax, leading to a synergistic increase
in cancer cell death.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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